(3-Acetyl-5-nitrophenyl)acetic acid

Catalog No.
S13627559
CAS No.
M.F
C10H9NO5
M. Wt
223.18 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
(3-Acetyl-5-nitrophenyl)acetic acid

Product Name

(3-Acetyl-5-nitrophenyl)acetic acid

IUPAC Name

2-(3-acetyl-5-nitrophenyl)acetic acid

Molecular Formula

C10H9NO5

Molecular Weight

223.18 g/mol

InChI

InChI=1S/C10H9NO5/c1-6(12)8-2-7(4-10(13)14)3-9(5-8)11(15)16/h2-3,5H,4H2,1H3,(H,13,14)

InChI Key

HAJYIUDAQBWVSH-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC(=CC(=C1)CC(=O)O)[N+](=O)[O-]

(3-Acetyl-5-nitrophenyl)acetic acid is an organic compound characterized by its unique structure, which includes an acetyl group and a nitrophenyl moiety. The molecular formula of this compound is C10H9NO5C_{10}H_{9}NO_{5}, and it possesses a molecular weight of approximately 209.18 g/mol. The compound features both an acetyl functional group and a nitro group, contributing to its chemical reactivity and potential biological activity. Its structure can be represented as follows:

Involving (3-Acetyl-5-nitrophenyl)acetic acid include:

  • Acetylation Reactions: The introduction of the acetyl group can be achieved through acetylation processes, often using acetic anhydride or acetyl chloride in the presence of a catalyst.
  • Esterification: The carboxylic acid functional group can react with alcohols to form esters, which are important in various applications including pharmaceuticals.
  • Reduction Reactions: The nitro group can be reduced to an amino group under specific conditions, altering the compound's properties and reactivity.

The synthesis of (3-Acetyl-5-nitrophenyl)acetic acid can be approached through several methods:

  • Direct Acetylation: Starting from 5-nitrophenol, the compound can be synthesized by reacting it with acetic anhydride under acidic conditions.
  • Nitration followed by Acetylation: A precursor compound such as 3-acetylphenol can be nitrated to introduce the nitro group before undergoing further acetylation.
  • Multistep Synthesis: Utilizing various intermediates that involve Friedel-Crafts acylation followed by nitration can also yield (3-Acetyl-5-nitrophenyl)acetic acid.

(3-Acetyl-5-nitrophenyl)acetic acid has potential applications in:

  • Pharmaceuticals: Due to its possible biological activities, it may serve as a lead compound for drug development.
  • Chemical Intermediates: It can be used in the synthesis of other complex organic molecules.
  • Research: As a reagent in organic synthesis, it may facilitate studies in medicinal chemistry and material science.

Interaction studies involving (3-Acetyl-5-nitrophenyl)acetic acid focus on its binding affinity to various biological targets. Preliminary investigations suggest that compounds with similar structures can interact with enzymes or receptors involved in inflammatory processes. Further studies are necessary to elucidate the specific interactions and mechanisms of action.

Several compounds share structural similarities with (3-Acetyl-5-nitrophenyl)acetic acid. Below is a comparison highlighting their uniqueness:

Compound NameStructure FeaturesUnique Properties
3-AcetylphenolContains an acetyl group on phenolKnown for its antiseptic properties
5-Nitrosalicylic AcidNitrophenol derivative with a carboxylic acidExhibits anti-inflammatory activity
4-NitrophenolSimple nitrophenol without acetylationCommonly used as a precursor in dye synthesis
Acetylsalicylic Acid (Aspirin)Acetylated derivative of salicylic acidWidely recognized for its analgesic effects

The uniqueness of (3-Acetyl-5-nitrophenyl)acetic acid lies in its combination of both acetyl and nitro functionalities, which may provide distinct reactivity profiles and biological activities compared to these similar compounds.

XLogP3

0.9

Hydrogen Bond Acceptor Count

5

Hydrogen Bond Donor Count

1

Exact Mass

223.04807239 g/mol

Monoisotopic Mass

223.04807239 g/mol

Heavy Atom Count

16

Dates

Last modified: 08-10-2024

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